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Introduction

Benzyltrimethylammonium tribromide (BTMABr₃), CAS No. 111865-47-5, is a versatile

quaternary ammonium salt widely utilized in organic synthesis.[1] It serves as an effective

brominating agent and a phase-transfer catalyst, offering a more manageable and safer

alternative to highly toxic and corrosive liquid bromine.[2][3] As a crystalline solid, it can be

accurately weighed and handled with greater ease, which is particularly advantageous for

small-scale reactions.[2] Its applications include the bromination of alkenes, aromatics, and

phenols, as well as the oxidation of sulfides, alcohols, and aldehydes.[2][4] This guide provides

a comprehensive overview of the essential handling and safety precautions for laboratory and

drug development professionals.

Hazard Identification and Classification
Benzyltrimethylammonium tribromide is classified as a hazardous substance. It is crucial to

understand its potential risks before handling. The Globally Harmonized System (GHS)

classification is summarized below.

Signal Word: Warning[5][6][7]

GHS Hazard Pictogram: GHS07 (Exclamation Mark)[6]

Hazard Classifications:
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Skin Irritation (Category 2)[7][8]

Serious Eye Irritation (Category 2)[7][8]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory system[7][8]

Hazard Statements (H-Statements):

H315: Causes skin irritation.[5][8][9]

H319: Causes serious eye irritation.[5][8][9]

H335: May cause respiratory irritation.[5][8][9]

Precautionary Statements (P-Statements):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5][10]

P264: Wash skin thoroughly after handling.[10]

P271: Use only outdoors or in a well-ventilated area.[10]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[10]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[10]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for

breathing.[10]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[10]

P405: Store locked up.[5]

P501: Dispose of contents/container to an approved waste disposal plant.[10]

Quantitative Data Summary
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The following tables provide a summary of the key quantitative and qualitative data for

Benzyltrimethylammonium tribromide.

Table 1: Physical and Chemical Properties

Property Value Reference

CAS Number 111865-47-5 [5][6][10]

Molecular Formula C₁₀H₁₆Br₃N [5][8][10]

Molecular Weight 389.96 g/mol [5]

Appearance
Yellow to orange crystalline

powder
[3]

Melting Point 99-101 °C (lit.) [6][7]

Stability
Stable under normal

conditions. Light sensitive.
[5]

Incompatibilities Strong oxidizing agents. [5][11]

| Conditions to Avoid| Excess heat, dust formation, exposure to moisture. |[11] |

Table 2: Hazard and Personal Protective Equipment (PPE) Summary
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Hazard Target Organs
Required Personal
Protective Equipment

Inhalation Respiratory system[7][12]

Use only in a well-
ventilated area, preferably
a chemical fume hood. If
dust is generated, use a
NIOSH/MSHA approved
respirator (e.g., N95 dust
mask).[6][12]

Skin Contact Skin[12]

Wear appropriate protective

gloves (e.g., nitrile rubber) and

a lab coat or other protective

clothing to prevent skin

exposure.

Eye Contact Eyes[12]

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[12]

| Ingestion | Gastrointestinal tract | Do not eat, drink, or smoke when using this product. Wash

hands thoroughly after handling.[10] |

Table 3: First Aid Measures
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Exposure Route First Aid Protocol Reference

Inhalation

Remove from exposure
and move to fresh air
immediately. If not
breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Get
medical aid.

[5][10][12]

Skin Contact

Immediately flush skin with

plenty of soap and water for at

least 15 minutes while

removing all contaminated

clothing and shoes. Get

medical aid.

[5][10][12]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Get

medical aid.

[5][10][12]

| Ingestion | Never give anything by mouth to an unconscious person. Rinse mouth with water.

Do NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls of milk or

water. Get medical aid. |[5][12] |

Table 4: Toxicological Data

Toxicity Type Value

Acute Toxicity

No quantitative data (e.g., LD50, LC50) is
available in the provided search results.
The toxicological properties have not
been fully investigated.[5][10]
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| Carcinogenicity| No component of this product present at levels greater than or equal to 0.1%

is identified as a probable, possible or confirmed human carcinogen by IARC, NTP, ACGIH, or

OSHA.[11][13] |

Experimental Protocols and Procedures
Adherence to strict protocols is mandatory to ensure safety when working with

Benzyltrimethylammonium tribromide.

3.1 Engineering Controls & Personal Protective Equipment (PPE)

Engineering Controls: Always handle this chemical within a certified chemical fume hood to

maintain low airborne concentrations and avoid inhalation of dust.[11][12] Ensure an

eyewash station and safety shower are readily accessible.[13]

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[14]

Skin Protection: Wear nitrile rubber gloves and a flame-retardant lab coat. Ensure gloves

are inspected before use and removed using the proper technique to avoid skin

contamination.[10]

Respiratory Protection: For operations that may generate significant dust, a NIOSH-

approved N95 dust mask or a higher level of respiratory protection should be used.[6][12]

3.2 Safe Handling Protocol

Preparation: Before handling, ensure all required PPE is donned correctly. Confirm the

chemical fume hood is functioning properly.

Weighing and Transfer:

Minimize dust generation during handling.[12]

Use a weigh boat or glassine paper on a tared analytical balance inside the fume hood.

Carefully open the container. Avoid shaking or agitating the solid.
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Use a clean spatula to transfer the desired amount of the reagent.

Gently tap the spatula to release the solid into the reaction vessel, minimizing puffing of

the powder.

Post-Transfer:

Securely close the main container immediately after use.[12]

Clean the spatula and any contaminated surfaces within the fume hood.

Wash hands thoroughly with soap and water after the procedure is complete.[14]

3.3 Storage Procedures

Store in a cool, dry, and well-ventilated place away from direct sunlight.[5][12]

Keep the container tightly closed to protect from moisture, as the material is hygroscopic.[12]

Store locked up and away from incompatible materials such as strong oxidizing agents.[5]

[11]

3.4 Accidental Release (Spill) Protocol

Immediate Action: Evacuate non-essential personnel from the immediate area.[5]

Ventilation: Ensure the area is well-ventilated, keeping the spill contained within the fume

hood if possible.

PPE: Don the appropriate PPE as described in section 3.1, including respiratory protection.

Containment and Cleanup:

Do not create dust.[5]

Carefully sweep or vacuum up the spilled material.[12]

Place the collected material into a suitable, labeled, and closed container for hazardous

waste disposal.[5]
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Clean the spill area with soap and water.

Disposal: Dispose of the waste container and any contaminated cleaning materials

according to local, state, and federal regulations.[10]

3.5 Fire-Fighting Measures

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[5]

Specific Hazards: Thermal decomposition can generate irritating and highly toxic gases,

including carbon oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen bromide gas.[5]

[10]

Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)

in pressure-demand, MSHA/NIOSH approved (or equivalent), and full protective gear.[10]

[12]

Visualized Workflows
The following diagrams illustrate key safety and handling procedures.
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Caption: Standard laboratory workflow for handling Benzyltrimethylammonium tribromide.
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Caption: Emergency response decision tree for accidental exposure.
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Caption: Logical workflow for responding to a solid chemical spill.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b15548377?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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